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Compound of Interest

Compound Name: 1,2,3-Trimethylbenzene

Cat. No.: B126466

Audience: Researchers, scientists, and drug development professionals.
1.0 Introduction

1,2,3-Trimethylbenzene, also known as Hemimellitene, is a colorless, flammable liquid with a
distinct aromatic odor.[1][2] It is an organic aromatic hydrocarbon found naturally in coal tar and
petroleum and is used in some jet fuel mixtures.[2][3] Due to its chemical properties, 1,2,3-
Trimethylbenzene presents several hazards, including flammability and potential health effects
upon exposure.[3][4] Exposure can irritate the eyes, skin, and respiratory system and may
cause effects on the central nervous system.[5][6] Therefore, strict adherence to safety
protocols is essential to minimize risks in a laboratory or research setting.

This document provides detailed protocols for the safe handling, storage, and disposal of 1,2,3-
Trimethylbenzene.

2.0 Hazard Identification and Properties

Understanding the hazards and physicochemical properties of 1,2,3-Trimethylbenzene is
fundamental to its safe handling.

2.1 GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapour.[7]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Specific target organ toxicity — H335: May cause respiratory
] Category 3 L
single exposure irritation.[3]
o H304: May be fatal if
Aspiration Hazard Category 1 )
swallowed and enters airways.
Hazardous to the aquatic H411: Toxic to aquatic life with
) Category 2 ]
environment, long-term hazard long lasting effects.

2.2 Physicochemical Properties

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.cpachem.com/msds?num=SB13&dnl=sd_-_1%2C2%2C3-Trimethylbenzene_%5BCAS_526-73-8%5D_%28SB13%29_%28EU%29.pdf
https://en.wikipedia.org/wiki/1,2,3-Trimethylbenzene
https://en.wikipedia.org/wiki/1,2,3-Trimethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property

Value

Molecular Formula

CoH12[2][3]

Molecular Weight 120.19 g/mol [2]

Clear, colorless liquid with a distinctive, aromatic
Appearance

odor.[1][8]
Boiling Point 176 °C (349 °F)[3][9]
Melting Point -25 °C (-13 °F)[3][9]
Flash Point 44 - 53 °C (111 - 128 °F) (closed cup)[2][10]
Density 0.894 g/mL at 20 °C[2]

Vapor Pressure

1 mmHg at 16.7 °C (62°F)[1][3]

Vapor Density

4.15 (Air = 1)[2]

Solubility in Water

Low / Very Poor (75.2 mg/L at 25 °C)[1][2]

Autoignition Temperature

243 °C (470 °F)[3]

Explosive Limits

0.8% - 6.6%]3]

2.3 Occupational Exposure Limits

Organization

Limit

Duration

NIOSH REL

25 ppm (125 mg/m3)

10-hour TWA[10][11]

ACGIH TLV

25 ppm

8-hour TWA (for mixed

isomers)[10]

3.0 Experimental Protocols

3.1 Protocol for Safe Handling

This protocol outlines the necessary steps for safely handling 1,2,3-Trimethylbenzene in a

laboratory setting.
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3.1.1 Engineering Controls

Work in a well-ventilated area.[5]

Use a chemical fume hood for all procedures involving open containers or the potential for
vapor generation.[12]

Ensure that explosion-proof electrical and ventilating equipment is used, especially when
heating above the flash point (44°C).[5][7][13]

An eyewash station and emergency shower must be readily accessible in the immediate
work area.[10]

3.1.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety spectacles or goggles.[6][12]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6][12] Change
gloves immediately if they become contaminated.

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-approved respirator with an organic vapor cartridge.[6]

3.1.3 Handling Procedure

o Before starting work, ensure you are trained on the proper handling and storage of 1,2,3-
Trimethylbenzene.[10]

e Ground and bond containers and receiving equipment to prevent static discharge.[7][12]

e Use only non-sparking tools.[5][13]

o Keep the chemical away from all sources of ignition, including open flames, sparks, and hot
surfaces.[5][10][12] Prohibit smoking in the handling area.[10][12]

e Avoid contact with skin and eyes.[5]

e Avoid inhaling vapor or mists.[13]
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» Keep the container tightly closed when not in use.[13][14]

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[10][14]

3.2 Protocol for Safe Storage
» Store in a tightly closed container in a cool, well-ventilated, and fireproof area.[5][10][12]

» Store separately from incompatible materials, especially strong oxidizing agents (e.g.,
perchlorates, nitrates, peroxides) and nitric acid.[5][10][12]

o Ensure the storage area prohibits sources of ignition.[10]
3.3 Emergency Procedures Protocol

3.3.1 First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air and allow them to
) rest.[12] Seek immediate medical attention if
Inhalation ) o
symptoms like headache, dizziness, or

respiratory irritation persist.[1][6][12]

Immediately remove all contaminated clothing.
Skin Contact [5] Wash the affected skin area with plenty of
soap and water.[1][10]

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[10] Remove

contact lenses if present and easy to do.[5]

Seek immediate medical attention.[12]

Rinse the mouth with water.[12] Do NOT induce
_ vomiting due to the risk of chemical aspiration
Ingestion ) . . .
into the lungs.[6][12] Seek immediate medical

attention.[1][12]
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3.3.2 Spill and Leak Cleanup Protocol

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]

Control Ignition Sources: Remove all sources of ignition (sparks, open flames, hot surfaces).
[10]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, collect leaking and spilled liquid in sealable,
covered containers.[5][6][12]

Absorption: Absorb the remaining liquid with an inert, non-combustible material such as dry
sand, earth, or vermiculite.[5][10][12]

Collection: Place the absorbent material into a sealed container for disposal.[10]
Decontamination: Ventilate and wash the spill area once the cleanup is complete.[10]

Disposal: Treat the collected waste as hazardous and dispose of it according to local, state,
and federal regulations.[10] Do not wash the spill into the sewer system.[5][12]

4.0 Protocol for Waste Disposal

Waste Characterization: 1,2,3-Trimethylbenzene and materials contaminated with it must
be treated as hazardous waste.[10]

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Do not dispose of with household garbage or allow it to reach the sewage
system.[7]

Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal
facility.[5] It is necessary to contact your state's Department of Environmental Protection
(DEP) or the regional office of the Environmental Protection Agency (EPA) for specific
disposal recommendations and to ensure compliance with all applicable regulations.[10]

5.0 Workflow for Safe Handling and Disposal
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The following diagram illustrates the lifecycle of 1,2,3-Trimethylbenzene within a laboratory
setting, from procurement to disposal, including emergency branches.
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Caption: Workflow for the safe handling and disposal of 1,2,3-Trimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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